Vitamin D2 Sulfate Sodium Salt
Vitamin D2 Sulfate Sodium Salt
Brand Name:
Vulcanchem
CAS No.:
1784-46-9
VCID:
VC0125553
InChI:
InChI=1S/C28H44O4S/c1-19(2)20(3)9-10-22(5)26-15-16-27-23(8-7-17-28(26,27)6)12-13-24-18-25(14-11-21(24)4)32-33(29,30)31/h9-10,12-13,19-20,22,25-27H,4,7-8,11,14-18H2,1-3,5-6H3,(H,29,30,31)/b10-9+,23-12+,24-13-/t20-,22+,25+,26+,27-,28+/m0/s1
SMILES:
CC(C)C(C)C=CC(C)C1CCC2C1(CCCC2=CC=C3CC(CCC3=C)OS(=O)(=O)O)C
Molecular Formula:
C₂₈H₄₃NaO₄S
Molecular Weight:
476.7 g/mol
Vitamin D2 Sulfate Sodium Salt
CAS No.: 1784-46-9
Reference Standards
VCID: VC0125553
Molecular Formula: C₂₈H₄₃NaO₄S
Molecular Weight: 476.7 g/mol
| CAS No. | 1784-46-9 |
|---|---|
| Product Name | Vitamin D2 Sulfate Sodium Salt |
| Molecular Formula | C₂₈H₄₃NaO₄S |
| Molecular Weight | 476.7 g/mol |
| IUPAC Name | [(1R,3Z)-3-[(2E)-2-[(1R,3aS,7aR)-1-[(E,2R,5R)-5,6-dimethylhept-3-en-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexyl] hydrogen sulfate |
| Standard InChI | InChI=1S/C28H44O4S/c1-19(2)20(3)9-10-22(5)26-15-16-27-23(8-7-17-28(26,27)6)12-13-24-18-25(14-11-21(24)4)32-33(29,30)31/h9-10,12-13,19-20,22,25-27H,4,7-8,11,14-18H2,1-3,5-6H3,(H,29,30,31)/b10-9+,23-12+,24-13-/t20-,22+,25+,26+,27-,28+/m0/s1 |
| Standard InChIKey | JCNSXPADDANKHU-PNXBIAHGSA-N |
| Isomeric SMILES | C[C@H](/C=C/[C@H](C)C(C)C)[C@H]1CC[C@@H]\2[C@@]1(CCC/C2=C\C=C/3\C[C@@H](CCC3=C)OS(=O)(=O)O)C |
| SMILES | CC(C)C(C)C=CC(C)C1CCC2C1(CCCC2=CC=C3CC(CCC3=C)OS(=O)(=O)O)C |
| Canonical SMILES | CC(C)C(C)C=CC(C)C1CCC2C1(CCCC2=CC=C3CC(CCC3=C)OS(=O)(=O)O)C |
| Synonyms | (3β,5Z,7E,22E)-9,10-Secoergosta-5,7,10(19),22-tetraen-3-ol Hydrogen Sulfate; Ergocalciferol Hydrogen Sulfate; Vitamin D2 3β-Sulfate; Vitamin D2 Sulfate; |
| PubChem Compound | 6441761 |
| Last Modified | Nov 11 2021 |
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